molecular formula C16H14ClN3O2 B8789722 Ethyl 1-benzyl-4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate CAS No. 37801-55-1

Ethyl 1-benzyl-4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate

Cat. No.: B8789722
CAS No.: 37801-55-1
M. Wt: 315.75 g/mol
InChI Key: UWYJDOGXOBVINO-UHFFFAOYSA-N
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Description

Ethyl 1-benzyl-4-chloro-1H-pyrazolo[3,4-B]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

37801-55-1

Molecular Formula

C16H14ClN3O2

Molecular Weight

315.75 g/mol

IUPAC Name

ethyl 1-benzyl-4-chloropyrazolo[3,4-b]pyridine-5-carboxylate

InChI

InChI=1S/C16H14ClN3O2/c1-2-22-16(21)13-8-18-15-12(14(13)17)9-19-20(15)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3

InChI Key

UWYJDOGXOBVINO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C2C(=C1Cl)C=NN2CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-[(2-benzyl-2H-pyrazol-3-ylamino)-methylene]-malonic acid diethyl ester (7.0 g, 0.020 mol) in POCl3 (50 mL) was heated at reflux (130° C.) for 8 hours. The excess of POCl3 were distilled off and the reaction mixture cooled to 0° C., before careful addition of water (100 mL) and then aqueous NaOH (3N) until pH reached 7. The product was extracted with CH2Cl2 several times, and the combined orgnic phase were dried over Na2SO4 and concentrated under vacuo. Column chromatography (SiO2, EtOAc/Heptane 1/6) afforded 4.10 g (65%) of the title product as a white solid.
Name
2-[(2-benzyl-2H-pyrazol-3-ylamino)-methylene]-malonic acid diethyl ester
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step One
Yield
65%

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